Cas no 2171280-98-9 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid
• CAS No: 2171280-98-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6040183
• PubChem ID: 165536493
• Update Time: 2025-05-22

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid
• 2171280-98-9
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-hydroxybenzoic acid
• EN300-1518868

• Inchi： 1S/C27H26N2O6/c1-2-7-24(25(31)28-23-13-12-16(30)14-21(23)26(32)33)29-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-14,22,24,30H,2,7,15H2,1H3,(H,28,31)(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： UUZSQDSBYJKWKN-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC(=CC=1C(=O)O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 125Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid

Comprehensive Overview of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid (CAS No. 2171280-98-9)

The compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-hydroxybenzoic acid (CAS No. 2171280-98-9) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybenzoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and bioconjugation applications.

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The Fmoc group in this compound is pivotal for N-terminal protection during peptide elongation, a process critical for producing therapeutic peptides. Users often ask, "How to remove Fmoc groups?" or "Best practices for SPPS," underscoring the need for detailed technical guidance. Additionally, the 5-hydroxybenzoic acid component contributes to its solubility and reactivity, making it a versatile building block for heterocyclic chemistry and material science applications.

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